Cas no 110731-17-4 (11,13-Octadecadienoic acid, (11Z,13E)-)

• Product Name: 11,13-Octadecadienoic acid, (11Z,13E)-
• CAS No: 110731-17-4
• MF: C₁₈H₃₂O₂
• MW: 280.445486068726
• CID: 1194773
• Update Time: 2024-08-04

11,13-Octadecadienoic acid, (11Z,13E)- Chemical and Physical Properties

Names and Identifiers

• 11,13-Octadecadienoic acid, (11Z,13E)-
• octadeca-11,13-dienoic acid

• Inchi： 1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-8H,2-4,9-17H2,1H3,(H,19,20)/b6-5+,8-7-
• InChI Key： JGFMXQLVWUGIPI-MDAAKZFYSA-N
• SMILES： C(O)(=O)CCCCCCCCC/C=C\C=C\CCCC

Computed Properties

• Exact Mass: 280.24
• Monoisotopic Mass: 280.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 6.8
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 0.911±0.06 g/cm3(Predicted)
• Boiling Point: 407.5±14.0 °C(Predicted)
• LogP: 5.88450
• pka: 4.78±0.10(Predicted)